2-Chloroaniline 2-Chloroaniline O-chloroaniline is a clear amber liquid with an amine odor. Occurs in both alpha and beta forms. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 95-51-2
VCID: VC0154045
InChI: InChI=1S/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
SMILES: C1=CC=C(C(=C1)N)Cl
Molecular Formula: C6H6ClN
(C6H4)Cl(NH2)
C6H6ClN
Molecular Weight: 127.57 g/mol

2-Chloroaniline

CAS No.: 95-51-2

Reference Standards

VCID: VC0154045

Molecular Formula: C6H6ClN
(C6H4)Cl(NH2)
C6H6ClN

Molecular Weight: 127.57 g/mol

2-Chloroaniline - 95-51-2

CAS No. 95-51-2
Product Name 2-Chloroaniline
Molecular Formula C6H6ClN
(C6H4)Cl(NH2)
C6H6ClN
Molecular Weight 127.57 g/mol
IUPAC Name 2-chloroaniline
Standard InChI InChI=1S/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
Standard InChIKey AKCRQHGQIJBRMN-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)N)Cl
Canonical SMILES C1=CC=C(C(=C1)N)Cl
Boiling Point 406 to 410 °F at 760 mm Hg (NTP, 1992)
208.8 °C
209 °C
Colorform Amber liquid
Water-white to tan liquid
Colorless liquid
Density 1.213 at 68 °F (NTP, 1992)
1.2114 at 22 °C/4 °C
1.213 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00
Flash Point 208 °F (NTP, 1992)
103 °C (closed cup)
108 °C
Melting Point 28.5 °F (NTP, 1992)
-14.0 °C
-14 °C
-2 °C
Physical Description O-chloroaniline is a clear amber liquid with an amine odor. Occurs in both alpha and beta forms. (NTP, 1992)
COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR. TURNS DARK ON EXPOSURE TO AIR.
Description O-chloroaniline is a clear amber liquid with an amine odor. Occurs in both alpha and beta forms. (NTP, 1992)
Related CAS 137-04-2 (hydrochloride)
Shelf Life Darkens on exposure to air.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
0.06 M
Soluble in acid and in most organic solvents.
Miscible in alcohol and ether
Soluble in alcohol, ether, benzene, and acetone.
In water, 8165 mg/L at 25 °C
Solubility in water, g/100ml at 20 °C: 0.5
Synonyms 1-Amino-2-chlorobenzene; 2-Amino-1-chlorobenzene; 2-Chloroaniline; 2-Chlorobenzenamine; 2-Chlorophenylamine; Fast Yellow GC Base; NSC 6183; o-Aminochlorobenzene; o-Chloroaniline; o-Chloro-aniline
Vapor Density 4.4 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 4.41
Vapor Pressure 1 mm Hg at 115.3 °F ; 5 mm Hg at 162.1° F; 760 mm Hg at 407.8° F (NTP, 1992)
0.20 mmHg
0.204 mm Hg at 25 °C
Vapor pressure, Pa at 20 °C: 50
PubChem Compound 7240
Last Modified Dec 23 2021
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